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Abstract
Ionomycin, a polyether antibiotic derived from Streptomyces conglobatus, is a potent and

selective calcium ionophore widely utilized in research to manipulate intracellular calcium

concentrations. It functions as a mobile carrier, facilitating the transport of calcium ions (Ca²⁺)

across biological membranes, thereby bypassing endogenous calcium channels. This guide

provides an in-depth examination of Ionomycin's core mechanism, its effects on cellular

signaling, and detailed experimental protocols for its application.

Core Mechanism of Action
Ionomycin's primary function is to increase the permeability of biological membranes to

divalent cations, with a notable preference for Ca²⁺. Unlike channel-forming ionophores,

Ionomycin acts as a lipid-soluble mobile carrier that chelates a single Ca²⁺ ion. This

Ionomycin-Ca²⁺ complex can then diffuse across the lipid bilayer of cellular membranes.

The mechanism can be dissected into two main actions:

Transport of Extracellular Calcium: Ionomycin embeds within the plasma membrane, binds

to extracellular Ca²⁺, and shuttles it into the cytoplasm down its concentration gradient.
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Release from Intracellular Stores: Ionomycin can also permeate intracellular membranes,

such as the endoplasmic reticulum (ER), releasing sequestered Ca²⁺ into the cytosol. This

action is independent of G-protein signaling and acts on the same stores as inositol 1,4,5-

trisphosphate (IP3).

It is crucial to note that at lower concentrations (≤ 1 µM), Ionomycin's effect on Ca²⁺ influx is

not solely due to direct transport across the plasma membrane. It primarily acts by depleting

intracellular stores, which in turn activates endogenous store-regulated cation entry (SOCE)

pathways.
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Caption: Ionomycin acts as a mobile carrier for extracellular Ca²⁺ and releases it from the ER.
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Quantitative Data Summary
Table 1: Physicochemical and Biological Properties of
Ionomycin

Property Value Reference

Source Streptomyces conglobatus

CAS Number 56092-81-0

Molecular Formula C₄₁H₇₂O₉

Molecular Weight 709.0 g/mol

Purity ≥ 97-98%

Solubility
Soluble in DMSO, ethanol, and

fats. Insoluble in water.

Storage
Store at or below -20°C,

protected from light.

Table 2: Cation Selectivity and Affinity
Ionomycin exhibits a higher selectivity for divalent cations over monovalent ones. While it

binds several divalent cations, its affinity for Ca²⁺ is notable, though studies in 80%

methanol/water show higher affinity for other ions like Ni²⁺ and Zn²⁺. It is a more effective Ca²⁺

ionophore than A23187 but is less effective at binding and transporting Mg²⁺.
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Cation
Relative Affinity
(Compared to
Mg²⁺)

Log KMI
(Formation
Constant)

Reference

Ni²⁺ 2000 10.25

Zn²⁺ 600 -

Co²⁺ 440 -

Mn²⁺ 47 -

Mg²⁺ 1.00 -

Ca²⁺ 0.21 -

Sr²⁺ 0.022 5.30

Note: Affinity data was determined in 80% methanol/water and may differ in a biological

context.

Table 3: Effective Concentrations for Cellular Assays
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Application Cell Type
Working
Concentration

Effect Reference

T-Cell Activation

(with PMA)

Human, Mouse,

Rat T-Cells
IC₅₀ = 5.8 nM

Cytokine

Production (IL-2,

IL-4, etc.)

General

Intracellular Ca²⁺

Increase

Various Cell

Lines

0.5 - 10 µg/ml

(669 nM - 13.38

µM)

Rapid rise in

cytosolic Ca²⁺

Induction of

Apoptosis

Human B-Cells,

Prostatic Cancer

Cells

1-10 µM

Activation of

endonucleases,

cell death

Oocyte Activation Mouse Oocytes 5-10 µM
Efficient artificial

activation

Positive Control

in Ca²⁺ Flux

Assays

Various Cell

Lines

1 µg/ml (approx.

1.4 µM)

Generation of

maximum Ca²⁺

flux

Downstream Signaling Pathways
The elevation of intracellular Ca²⁺ by Ionomycin triggers a multitude of downstream signaling

cascades.

T-Cell Activation (Synergy with PMA)
Ionomycin is famously used in conjunction with Phorbol 12-myristate 13-acetate (PMA) to

activate T-cells. Ionomycin provides the Ca²⁺ signal, which activates calcineurin, a

phosphatase that dephosphorylates the transcription factor NFAT (Nuclear Factor of Activated

T-cells). Simultaneously, PMA activates Protein Kinase C (PKC). Both pathways are required

for robust T-cell activation and cytokine production.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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